(E)-3-(1,3-Benzodioxol-5-yl)-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]prop-2-enamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]prop-2-enamide
• InChI: InChI=1S/C20H17NO5S/c22-14(18-6-7-19(27-18)16-2-1-9-24-16)11-21-20(23)8-4-13-3-5-15-17(10-13)26-12-25-15/h1-10,14,22H,11-12H2,(H,21,23)/b8-4+
• InChI Key: PBJIRNZBPCLKDE-XBXARRHUSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)NCC(C3=CC=C(S3)C4=CC=CO4)O
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)NCC(C3=CC=C(S3)C4=CC=CO4)O
• Molecular Formula: C20H17NO5S
• Molecular Weight: 383.4 g/mol

Description

(E)-3-(1,3-Benzodioxol-5-yl)-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]prop-2-enamide is a useful research compound. Its molecular formula is C20H17NO5S and its molecular weight is 383.42. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(1,3-Benzodioxol-5-yl)-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(1,3-Benzodioxol-5-yl)-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis and Reactivity of Furan and Thiophene Derivatives : One study explores the synthesis and reactivity of 2-(Furan-2-yl)benzo[1,2-d:4,3-d′]bis[1,3]thiazole, demonstrating the potential for furan and thiophene derivatives in creating complex organic molecules through electrophilic substitution reactions (Aleksandrov et al., 2021). This work suggests a pathway for synthesizing related compounds, possibly including those with similar structures to the one .

Organic Electronics

• Organic Field-Effect Transistors (OFETs) : Research on donor-acceptor-donor molecules incorporating benzo[b]thiophene and benzo[b]furan units for use in organic field-effect transistors highlights the potential electronic applications of such structures. These studies demonstrate how the integration of furan and thiophene derivatives can enhance charge transport performance in OFETs, suggesting that compounds with similar structural motifs could be explored for electronic applications (Cai et al., 2013).

Antimicrobial and Nematicidal Activities

• Antimicrobial and Nematicidal Properties : Several studies have reported on the synthesis and biological evaluation of compounds containing furan and thiophene derivatives, showing significant antimicrobial and nematicidal activities. These findings suggest that structurally related compounds could also possess bioactive properties and might be utilized in developing new antimicrobial agents (Reddy et al., 2010).